Epopromycin B

• Molecular Formula: C21H38N2O6
• Molecular Weight: 414.5 g/mol
• InChI: InChI=1S/C21H38N2O6/c1-14(2)8-6-5-7-9-18(26)22-17(11-24)20(28)23-16(10-15(3)4)19(27)21(12-25)13-29-21/h14-17,24-25H,5-13H2,1-4H3,(H,22,26)(H,23,28)/t16-,17-,21?/m0/s1
• InChIKey: DXOXZURUMIOSAK-MVWJYJSVSA-N

Epopromycin B – Compound Overview

Epopromycin B (CAS: 153540-56-8) is a microbial-derived secondary metabolite belonging to the epoxyketone class of natural products, isolated from *Streptomyces* sp. NK04000 [1]. As a member of the epopromycin family, it shares structural motifs with other actinobacterial epoxyketones like epoxomicin and eponemycin [2]. However, its biological profile is distinct, characterized by a dual activity: potent inhibition of plant protoplast cell wall synthesis, demonstrating herbicidal potential, and cytotoxicity against B16 melanoma cells .

Cellulose synthase complex (CSC) chemical probe

Natural (+)-enantiomer, total synthesis confirmed

Plant cell wall biosynthesis inhibitor studies

• [1] Tsuchiya, K., Kobayashi, S., Nishikiori, T., Nakagawa, T., & Tatsuta, K. (1997). Epopromycins, novel cell wall synthesis inhibitors of plant protoplast produced by Streptomyces sp. NK04000. The Journal of Antibiotics, 50(3), 261-263. View Source
• [2] Kim, K. B., & Crews, C. M. (2005). Development and Characterization of Proteasome Inhibitors. Methods in Enzymology, 399, 585-609. View Source

Epopromycin B – Irreplaceable Pharmacophore

Although Epopromycin B and epoxomicin both originate from actinomycetes and contain an α,β-epoxyketone pharmacophore, their primary biological targets and applications are fundamentally different, making them non-interchangeable in research settings. Epoxomicin is a well-characterized, potent, and selective inhibitor of the 20S proteasome's chymotrypsin-like activity, widely used in oncology and cell biology research [1]. In contrast, the defining feature of Epopromycin B is its potent inhibition of plant cellulose biosynthesis, an activity not associated with epoxomicin [2]. Substituting one for the other would lead to incorrect experimental conclusions, particularly in studies focused on plant cell wall biology, herbicide discovery, or comparative studies of epoxyketone mechanism of action.

If considering

Risk

C‑2 epimer or racemic mixture

Stereochemistry-dependent activity; epimer may be inactive

Synthetic analogues

SAR cliff; none of >15 tested analogues showed inhibition

Eponemycin / Epoxomicin

Target divergence: proteasome vs. cellulose biosynthesis

• [1] Groll, M., Kim, K. B., Kairies, N., Huber, R., & Crews, C. M. (2000). Crystal Structure of Epoxomicin:20S Proteasome Reveals a Molecular Basis for Selectivity of α‘,β‘-Epoxyketone Proteasome Inhibitors. Journal of the American Chemical Society, 122(49), 12363-12364. View Source
• [2] Dobler, M. R. (2001). Total synthesis of (+)-epopromycin B and its analogues—studies on the inhibition of cellulose biosynthesis. Tetrahedron Letters, 42(2), 215-218. View Source

Epopromycin B – Differentiation Evidence

Stereochemical Gatekeeping: Epopromycin B vs. C‑2 Epimer

In B16 melanoma cells, a standard model for evaluating potential antitumor agents, Epopromycin B demonstrates potent cytotoxicity with an IC50 of 0.003 µg/mL . The reference compound epoxomicin, a well-known proteasome inhibitor, exhibits similar potency in related B16-F10 melanoma cell lines with reported IC50 values of 0.002 µg/mL . This cross-study comparable data indicates that Epopromycin B possesses a cytotoxic potency comparable to the benchmark epoxyketone epoxomicin in this specific melanoma model, despite not being characterized as a primary proteasome inhibitor.

Stereochemical gatekeeping

Head-to-head

I₅₀ 7.6 mmol L⁻¹

Stereospecific activity: C‑2 epimer inactive

Tomato cell suspension, ¹⁴C-glucose incorporation

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	0.003 µg/mL
Comparator Or Baseline	Epoxomicin: 0.002 µg/mL
Quantified Difference	~1.5-fold higher IC50 (indicating comparable potency within the same order of magnitude)
Conditions	B16 melanoma cell line / B16-F10 cell line

Why This Matters

This data positions Epopromycin B as a viable and potent cytotoxic agent in melanoma research, with activity comparable to a key reference compound in the field.

SAR Cliff: Epopromycin B vs. 15+ Analogues

Epopromycin B (C21H38N2O6, MW: 414.5 g/mol) differs from its closest intra-family analog, Epopromycin A (C21H36N2O6, MW: 412.5 g/mol), by a single structural feature: the reduction of an alkene bond [1]. This seemingly minor modification is critical for procurement and research design. The established total synthesis of (+)-epopromycin B provides a defined, stereocontrolled route, enabling the creation of a broad range of unnatural analogs [2]. This synthetic accessibility is a key differentiator for studies requiring precise structural modifications that may not be feasible or documented for Epopromycin A.

SAR cliff vs. analogues

Head-to-head

Epopromycin BActive

vs

>15 analoguesInactive

Only natural product shows inhibition

Tested in same cellulose biosynthesis assay

Evidence Dimension	Molecular Structure
Target Compound Data	C21H38N2O6 (Saturated side chain), MW: 414.5 g/mol
Comparator Or Baseline	Epopromycin A: C21H36N2O6 (Unsaturated alkene), MW: 412.5 g/mol
Quantified Difference	Difference of 2 hydrogen atoms (reduced double bond)
Conditions	Chemical structure analysis

Why This Matters

The established, stereocontrolled synthesis of Epopromycin B makes it the preferred starting point for SAR studies and analog development compared to its less synthetically characterized family members.

• [1] PubChem. (n.d.). Epopromycin A (Compound Summary). View Source
• [2] Dobler, M. R. (2001). Total synthesis of (+)-epopromycin B and its analogues—studies on the inhibition of cellulose biosynthesis. Tetrahedron Letters, 42(2), 215-218. View Source

Structural Divergence: Epopromycin B vs. Epopromycin A

A fundamental and quantifiable differentiation lies in its mechanism of action. Epopromycin B is a potent inhibitor of cell wall synthesis in plant protoplasts, an activity that confers herbicidal properties [1]. This is in stark contrast to epoxomicin, whose primary and well-defined target is the 20S proteasome in eukaryotic cells [2]. This difference in primary biological target represents a clear, class-level inference for research applications, directing Epopromycin B toward agrochemical research and away from the oncology focus of epoxomicin.

Data availability vs. Epopromycin A

Cross-study

Epopromycin BI₅₀ defined

vs

Epopromycin ANo quantitative CBI data

Quantitative CBI probe selection required

Cross‑study comparison; Epopromycin A lacks I₅₀ in cellulose assay

Evidence Dimension	Primary Biological Target
Target Compound Data	Plant cellulose biosynthesis / protoplast cell wall synthesis
Comparator Or Baseline	Epoxomicin: 20S proteasome (chymotrypsin-like activity)
Quantified Difference	Distinct and non-overlapping primary targets
Conditions	Plant protoplast assays vs. proteasome enzymatic assays

Why This Matters

For researchers in plant biology or herbicide discovery, Epopromycin B offers a specific and unique tool that cannot be replaced by generic proteasome inhibitors like epoxomicin.

• [1] Tsuchiya, K., Kobayashi, S., Nishikiori, T., Nakagawa, T., & Tatsuta, K. (1997). Epopromycins, novel cell wall synthesis inhibitors of plant protoplast produced by Streptomyces sp. NK04000. The Journal of Antibiotics, 50(3), 261-263. View Source
• [2] Kim, K. B., & Crews, C. M. (2005). Development and Characterization of Proteasome Inhibitors. Methods in Enzymology, 399, 585-609. View Source

Epopromycin B – Application Scenarios

CSC Functional Studies Chemical Probe

As established in the evidence guide, Epopromycin B's primary differentiating feature is its potent inhibition of plant cellulose biosynthesis [1]. This makes it an ideal probe for investigating the mechanisms of plant cell wall formation and a high-value lead compound for herbicide discovery programs. Its activity can be used to study the effects of cell wall disruption on plant growth and development, providing a specific chemical tool not found in proteasome-targeting epoxyketones.

Herbicide Mode-of-Action Reference Standard

Epopromycin B provides a unique reference point for comparative pharmacological studies. While epoxomicin is a benchmark proteasome inhibitor, Epopromycin B offers a structurally related epoxyketone with a different primary target (cellulose synthesis vs. proteasome) [2]. Using both compounds in parallel experiments can help dissect the cellular pathways affected by different members of the epoxyketone class and validate target specificity in complex biological systems.

Stereochemistry-Dependent SAR Template

The established stereocontrolled total synthesis of Epopromycin B provides a robust and reliable foundation for medicinal chemistry campaigns [3]. Researchers can leverage this synthetic route to generate a library of unnatural analogs for structure-activity relationship (SAR) studies aimed at optimizing its cytotoxic or herbicidal properties. The defined stereochemistry of the natural product serves as a crucial baseline for evaluating the impact of structural modifications on biological activity.

B16 Melanoma Cytotoxicity Studies

Based on its quantifiable cytotoxic activity against B16 melanoma cells (IC50 = 0.003 µg/mL), Epopromycin B is a suitable compound for inclusion in focused or broad in vitro screening panels aimed at identifying new antiproliferative agents . Its activity in this model is comparable to benchmark compounds, making it a relevant candidate for further investigation in specific cancer cell lines.

Application

Selection Property

Validation Focus

CSC functional probe studies

Quantitative CBI potency benchmark

Cellulose synthase inhibition dose–response

Herbicide mode-of-action reference

Standardised CBI benchmark

Cross‑resistance screening in weed panels

Stereochemistry‑dependent SAR template

Stereochemical control of toxophore

Epimer activity comparison in synthesis programmes

Cancer cell‑model cytotoxicity studies

Cytotoxicity endpoint review

Cell viability endpoint in melanoma models

• [1] Tsuchiya, K., Kobayashi, S., Nishikiori, T., Nakagawa, T., & Tatsuta, K. (1997). Epopromycins, novel cell wall synthesis inhibitors of plant protoplast produced by Streptomyces sp. NK04000. The Journal of Antibiotics, 50(3), 261-263. View Source
• [2] Kim, K. B., & Crews, C. M. (2005). Development and Characterization of Proteasome Inhibitors. Methods in Enzymology, 399, 585-609. View Source
• [3] Dobler, M. R. (2001). Total synthesis of (+)-epopromycin B and its analogues—studies on the inhibition of cellulose biosynthesis. Tetrahedron Letters, 42(2), 215-218. View Source